5-Azaspiro[2.5]octan-7-ol;hydrochloride

• IUPAC Name: 5-azaspiro[2.5]octan-7-ol;hydrochloride
• InChI: InChI=1S/C7H13NO.ClH/c9-6-3-7(1-2-7)5-8-4-6;/h6,8-9H,1-5H2;1H
• InChI Key: JDJIBHMYECPYQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CC(CNC2)O.Cl
• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol
• CAS RN: 2248351-69-9

Description

5-Azaspiro[2.5]octan-7-ol;hydrochloride, also known as SA-4503, is a novel compound that has been extensively studied for its potential use in treating various neurological and psychiatric disorders. This compound has shown promising results in preclinical studies, and researchers are now exploring its potential applications in humans.

Scientific Research Applications

Synthesis and Chemical Applications

5-Azaspiro[2.5]octan-7-ol hydrochloride serves as a key component in diversity-oriented synthesis strategies, allowing for the efficient creation of azaspirocycles, which are valuable scaffolds in drug discovery. The compound is synthesized through multicomponent condensation, leading to a variety of heterocyclic azaspiro compounds such as 5-azaspiro[2.4]heptanes, 5-azaspiro[2.5]octanes, and 5-azaspiro[2.6]nonanes. These functionalized pyrrolidines, piperidines, and azepines are of significant interest for chemistry-driven drug discovery due to their structural diversity and potential biological activity (Wipf, Stephenson, & Walczak, 2004).

Drug Discovery Modules

The compound is instrumental in constructing multifunctional modules for drug discovery. Novel classes of thia/oxa-azaspiro[3.4]octanes synthesized from 5-Azaspiro[2.5]octan-7-ol hydrochloride are designed to act as multifunctional and structurally diverse modules. These modules facilitate the exploration of novel therapeutic agents, showcasing the compound's critical role in advancing drug discovery processes through the synthesis of innovative molecular structures (Li, Rogers-Evans, & Carreira, 2013).

Advanced Organic Synthesis Techniques

Research into 5-Azaspiro[2.5]octan-7-ol hydrochloride has also led to the development of advanced organic synthesis techniques. These techniques include the creation of spirocyclic structures and the exploration of novel rearrangements, providing valuable insights into the manipulation of spirocyclic frameworks for the synthesis of complex organic molecules. Such advancements underscore the compound's utility in enabling sophisticated synthetic methodologies that expand the toolkit of organic chemists (Cacioli & Reiss, 1984).